N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19N3O4/c1-14-6-3-10-19(15(14)2)22-20(25)18-9-5-11-23(21(18)26)13-16-7-4-8-17(12-16)24(27)28/h3-12H,13H2,1-2H3,(H,22,25)
• InChI Key: NQLLFZLOASDJMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)[N+](=O)[O-])C
• Molecular Formula: C21H19N3O4
• Molecular Weight: 377.4 g/mol

Description

N-(2,3-dimethylphenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DPC, is a potent calcium channel blocker that has been extensively studied for its potential therapeutic applications. DPC is a member of the dihydropyridine class of calcium channel blockers, which are widely used in the treatment of hypertension and other cardiovascular diseases.

Scientific Research Applications

Polyimide Development and Micropatterning

A study by Shin et al. (2007) focused on a novel photosensitive polyimide, which exhibits significant solubility in dilute aqueous solutions and shows potential for micropatterning applications. This material could have implications in the development of electronics and other technologies requiring precise patterns at a microscopic level. The research demonstrated the synthesis of a polyimide derived from specific monomers and its transformation into a photosensitive variant through nitrobenzylation. The synthesized polyimide showed promising micropatterning properties with high line-width resolution and sensitivity, positioning it as a valuable material for advanced manufacturing processes (Shin et al., 2007).

Applications in Heterocyclic Chemistry and Drug Synthesis

Heterocyclic Synthesis and Drug Precursor Development

Research by Alnajjar et al. (2008) explored the role of enaminones in heterocyclic syntheses, particularly focusing on the product structures of enaminones with malononitrile. The study offers insights into the complex interactions and potential pathways for synthesizing heterocyclic compounds, which are critical in the development of pharmaceuticals and other chemical products. The findings provide a novel route to certain carboxylic acids and derivatives, underscoring the importance of this compound in facilitating diverse chemical reactions and potential applications in drug development (Alnajjar et al., 2008).

Applications in Crystallography and Material Science

Crystal Structure Analysis and Material Characterization

The work of Okul et al. (2019) delved into the synthesis and crystallographic analysis of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide derivatives. The study presents detailed structural analyses, offering insights into the molecular and crystal structures of these compounds. Such detailed characterization is essential in material science and chemistry for understanding the properties and potential applications of new compounds. The research not only provided synthesis methods but also performed a comparative analysis of bond lengths and angles, shedding light on the structural nuances that might influence the physical and chemical properties of these materials (Okul et al., 2019).